Cas no 1002033-72-8 (methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate)

Methyl 3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability and interaction with biological targets. The ester moiety offers versatility for further synthetic modifications, such as hydrolysis or transesterification. This compound serves as a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its structural features, including the pyrazole core and trifluoromethyl substitution, contribute to its potential utility in medicinal chemistry and crop protection formulations. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactive functional groups.

methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate structure

1002033-72-8 structure

Product Name:methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate

CAS No:1002033-72-8

MF:C₉H₁₁F₃N₂O₂

MW:236.191052675247

MDL:MFCD04967328

CID:3056952

PubChem ID:7017158

Update Time:2025-05-28

methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

- 3-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid methyl ester
- methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate
- methyl 3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoate
- methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
- AKOS000305863
- Methyl3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate
- 1002033-72-8
- CS-0280734
- BBL039015
- EN300-229031
- STK312865
- Methyl 3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate
- MDL： MFCD04967328
- Inchi： 1S/C9H11F3N2O2/c1-6-5-7(9(10,11)12)13-14(6)4-3-8(15)16-2/h5H,3-4H2,1-2H3
- InChI Key： AVDBETHTCFIULH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CCC(=O)OC)N=1)(F)F

Computed Properties

Exact Mass: 236.07726208Da
Monoisotopic Mass: 236.07726208Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44.1Å²

methyl 3-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027174-1g	3-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid methyl ester	1002033-72-8		1g	￡144.00	2022-03-01
Fluorochem	027174-5g	3-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid methyl ester	1002033-72-8		5g	￡391.00	2022-03-01
Chemenu	CM483156-1g	Methyl 3-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoate	1002033-72-8	97%	1g	$731	2022-06-14
Enamine	EN300-229031-0.05g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	0.05g	$42.0	2024-06-20
Enamine	EN300-229031-0.1g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	0.1g	$66.0	2024-06-20
Enamine	EN300-229031-0.25g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	0.25g	$92.0	2024-06-20
Enamine	EN300-229031-0.5g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	0.5g	$175.0	2024-06-20
Enamine	EN300-229031-1.0g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	1.0g	$256.0	2024-06-20
Enamine	EN300-229031-2.5g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	2.5g	$503.0	2024-06-20
Enamine	EN300-229031-5.0g	methyl 3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate	1002033-72-8	95%	5.0g	$743.0	2024-06-20